Cas no 2229301-30-6 (3,3-difluoro-2-(1H-indol-4-yl)propan-1-amine)

• Product Name: 3,3-difluoro-2-(1H-indol-4-yl)propan-1-amine
• CAS No: 2229301-30-6
• MF: C₁₁H₁₂F₂N₂
• MW: 210.223189353943
• CID: 5993652
• PubChem ID: 165703791
• Update Time: 2025-05-21

3,3-difluoro-2-(1H-indol-4-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-2-(1H-indol-4-yl)propan-1-amine
• 2229301-30-6
• EN300-1939880

• Inchi： 1S/C11H12F2N2/c12-11(13)9(6-14)7-2-1-3-10-8(7)4-5-15-10/h1-5,9,11,15H,6,14H2
• InChI Key： OPNCABBDWBWIQS-UHFFFAOYSA-N
• SMILES： FC(C(CN)C1=CC=CC2=C1C=CN2)F

Computed Properties

• Exact Mass: 210.09685472g/mol
• Monoisotopic Mass: 210.09685472g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 41.8Ų

Additional information on 3,3-difluoro-2-(1H-indol-4-yl)propan-1-amine

Introduction to 3,3-difluoro-2-(1H-indol-4-yl)propan-1-amine (CAS No. 2229301-30-6)

3,3-difluoro-2-(1H-indol-4-yl)propan-1-amine, identified by the chemical formula CAS No. 2229301-30-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound belongs to the class of fluorinated indole derivatives, which are known for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of fluorine atoms and an indole moiety, contribute to its unique chemical properties and make it a subject of interest for further exploration in medicinal chemistry.

The indole ring is a prominent structural motif in many bioactive molecules, including several well-known pharmaceuticals. Its aromatic system is capable of interacting with biological targets through hydrogen bonding and hydrophobic effects, making it a valuable scaffold for drug design. In 3,3-difluoro-2-(1H-indol-4-yl)propan-1-amine, the indole moiety is linked to a propylamine group, which introduces additional functional sites for chemical modification and biological evaluation.

The incorporation of fluorine atoms at the 3-position of the propyl chain is another key feature that distinguishes this compound from its analogs. Fluorine atoms are frequently used in medicinal chemistry due to their ability to modulate metabolic stability, binding affinity, and pharmacokinetic properties of molecules. The electron-withdrawing nature of fluorine can enhance the reactivity of adjacent functional groups, while also influencing the overall electronic distribution of the molecule. This makes 3,3-difluoro-2-(1H-indol-4-yl)propan-1-amine a promising candidate for further derivatization and optimization.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of novel compounds with greater accuracy. By leveraging these tools, scientists have been able to identify potential binding interactions between 3,3-difluoro-2-(1H-indol-4-yl)propan-1-amine and various biological targets. Preliminary studies suggest that this compound may exhibit inhibitory activity against certain enzymes and receptors involved in inflammatory pathways, making it a candidate for further investigation in the development of anti-inflammatory agents.

The synthesis of 3,3-difluoro-2-(1H-indol-4-yl)propan-1-amine presents unique challenges due to the presence of both fluorinated and indole functionalities. Traditional synthetic routes often require multi-step processes involving careful control of reaction conditions to ensure high yield and purity. However, recent innovations in catalytic methods have streamlined some of these steps, making the preparation of this compound more efficient. For instance, transition metal-catalyzed cross-coupling reactions have been employed to construct the indole ring system, while palladium-catalyzed hydrogenation techniques have been used to introduce the fluorine atoms.

In addition to its potential therapeutic applications, 3,3-difluoro-2-(1H-indol-4-yl)propan-1-amine has also been explored as a building block for more complex molecules. Its structural features allow for further functionalization at multiple sites, enabling chemists to design derivatives with tailored properties. This flexibility makes it a valuable intermediate in drug discovery programs aimed at identifying novel therapeutics for various diseases.

The role of fluorinated indole derivatives in medicinal chemistry has been well-documented in numerous scientific publications. These compounds have shown promise in treating conditions such as cancer, neurodegenerative diseases, and infectious disorders. The unique electronic properties introduced by fluorine atoms can enhance binding affinity to biological targets, leading to more effective drug candidates. As research continues to uncover new applications for this class of molecules, 3,3-difluoro-2-(1H-indol-4-ylopane)-1-ammonia (CAS No. 2229301306) is poised to play a significant role in future therapeutic developments.

Future directions in the study of 3,3-difluoro - 2 - ( 1 H - indol - 4 - yl ) propan - 1 - amine may include exploring its pharmacological profile through in vitro and in vivo assays. These studies will help elucidate its mechanism of action and assess its potential as a lead compound for drug development. Additionally, computational studies could provide insights into how modifications to its structure might enhance its biological activity or improve its pharmacokinetic properties.

The growing interest in fluorinated compounds underscores their importance in modern drug discovery. The ability to fine-tune molecular properties through strategic incorporation of fluorine atoms offers unparalleled opportunities for designing next-generation therapeutics. As synthetic methodologies continue to evolve, access to increasingly complex fluorinated derivatives will become more feasible, paving the way for innovative approaches in pharmaceutical research.